3-(3-(Diethoxymethylsilyl)propoxy)propylamine
Overview
Description
3-(3-(Diethoxymethylsilyl)propoxy)propylamine is an organosilicon compound with the molecular formula C11H27NO3Si. This compound is characterized by the presence of a propylamine group attached to a diethoxymethylsilyl group through a propoxy linker. It is commonly used in various industrial and scientific applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-(Diethoxymethylsilyl)propoxy)propylamine typically involves the reaction of 3-chloropropylamine with diethoxymethylsilane in the presence of a base such as sodium hydride. The reaction proceeds through a nucleophilic substitution mechanism, where the chlorine atom is replaced by the diethoxymethylsilyl group. The reaction is usually carried out in an inert atmosphere to prevent the formation of unwanted by-products.
Industrial Production Methods
In industrial settings, the production of this compound is often scaled up using continuous flow reactors. This method allows for better control over reaction conditions and improves the overall yield and purity of the product. The use of automated systems also reduces the risk of human error and enhances the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
3-(3-(Diethoxymethylsilyl)propoxy)propylamine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding silanol derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding silane derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, where the diethoxymethylsilyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride are often used.
Substitution: Nucleophiles like amines and thiols can be used in substitution reactions.
Major Products Formed
Oxidation: Silanol derivatives.
Reduction: Silane derivatives.
Substitution: Various substituted organosilicon compounds.
Scientific Research Applications
3-(3-(Diethoxymethylsilyl)propoxy)propylamine has a wide range of applications in scientific research:
Chemistry: It is used as a precursor for the synthesis of other organosilicon compounds.
Biology: The compound is used in the modification of biomolecules for enhanced stability and functionality.
Medicine: It is explored for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.
Industry: The compound is used in the production of advanced materials such as coatings, adhesives, and sealants.
Mechanism of Action
The mechanism of action of 3-(3-(Diethoxymethylsilyl)propoxy)propylamine involves its ability to form stable bonds with various substrates. The diethoxymethylsilyl group can interact with hydroxyl groups on surfaces, leading to the formation of strong covalent bonds. This property makes the compound useful in surface modification and functionalization applications.
Comparison with Similar Compounds
Similar Compounds
- 3-(Diethoxymethylsilyl)propylamine
- 3-Aminopropyl(diethoxy)methylsilane
- 3-(Triethoxysilyl)propylamine
Uniqueness
3-(3-(Diethoxymethylsilyl)propoxy)propylamine is unique due to the presence of both a propylamine group and a diethoxymethylsilyl group, which provides it with distinct chemical properties. This combination allows for versatile applications in various fields, making it a valuable compound in both research and industry.
Properties
CAS No. |
85554-73-0 |
|---|---|
Molecular Formula |
C11H27NO3Si |
Molecular Weight |
249.42 g/mol |
IUPAC Name |
3-[3-[diethoxy(methyl)silyl]propoxy]propan-1-amine |
InChI |
InChI=1S/C11H27NO3Si/c1-4-14-16(3,15-5-2)11-7-10-13-9-6-8-12/h4-12H2,1-3H3 |
InChI Key |
BKPWGJQXCOWYRY-UHFFFAOYSA-N |
Canonical SMILES |
CCO[Si](C)(CCCOCCCN)OCC |
Origin of Product |
United States |
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